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Compound of Interest

Compound Name: Cresidine Sulfonamide
CAS No.: 98489-97-5
Cat. No.: B1591429
Get Quote
. J

Executive Safety Directive

Status: High-Caution / Suspected Carcinogenic Derivative CAS No: 98489-97-5 (Cresidine
Sulfonamide) | Parent CAS: 120-71-8 (p-Cresidine)

As scientists, we must apply the Precautionary Principle. While specific toxicological data for
Cresidine Sulfonamide (2-Methoxy-5-methylbenzenesulfonamide) is less ubiquitous than its
parent compound, it is structurally derived from p-Cresidine, a confirmed IARC Group 2B
carcinogen (Possibly carcinogenic to humans) and a known methemoglobinemia inducer.
Furthermore, the sulfonamide moiety introduces potential for severe hypersensitivity reactions
(Stevens-Johnson Syndrome risk in susceptible individuals).

Operational Rule: Handle this substance as a confirmed carcinogen and potent sensitizer. Do
not rely on "Irritant" labels alone. The primary route of exposure in the laboratory is inhalation of
dust during weighing and dermal absorption during solubilization.

Hazard Profile & Risk Assessment
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Before selecting PPE, we must define the enemy. The hazard matrix below dictates the barrier
performance required.

. L Critical Barrier
Hazard Class Risk Description .
Requirement

Structural analog to p- _ _
Zero-skin-contact policy.

Carcinogenicity (Suspected) Cresidine (bladder/liver o
o Double-gloving is mandatory.
toxicity).
Fine powder form generates HEPA (P3/N100) filtration.

Respiratory Sensitization o ) ) .
invisible aerosols. Surgical masks are insufficient.

] Aromatic amines/sulfonamides  Permeation-tested chemically
Dermal Absorption ) ] ]
can penetrate skin. resistant suit/sleeves.

Solid (Melting Point ~183°C). Anti-static footwear and

Physical State ) .
Static-prone. grounding protocols.

Personal Protective Equipment (PPE) Technical
Specifications

The following PPE system is designed to create a redundant barrier failure mode—if one layer
fails, the second protects you.

A. Dermal Protection: The "Double-Shell" Protocol

Standard latex gloves are permeable to many aromatic organic compounds and offer zero
protection against incidental solvent splashes (e.g., DMSO/Methanol used to dissolve the
solid).

Recommended Glove System:
 Inner Layer: 4 mil Nitrile (High dexterity, inspection layer).
o Role: Protects skin from sweat/abrasion and serves as a backup.

o Outer Layer: 6-8 mil Extended Cuff Nitrile or Neoprene.
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o Role: Primary chemical barrier. The extended cuff must go over the lab coat sleeve to
prevent wrist exposure.

Glove Compatibility Data (Estimated for Aromatic Sulfonamides in Organic Solvents):

Breakthrough Time

Glove Material Thickness (mil) Recommendation
(DMSO/MeOH)
o ) Inner Layer Only
Nitrile (Standard) 4 <15 mins }
(Splash protection)
o _ Primary Layer (Solid
Nitrile (Extended) 8 > 60 mins )
handling)
) ) Mandatory for spill
Laminate (Silver )
) 2.7 > 480 mins cleanup or prolonged
Shield) , _
immersion
Latex 5 Immediate DO NOT USE

B. Respiratory Protection

Engineering Control: All open handling must occur inside a Class Il Biosafety Cabinet or
Chemical Fume Hood certified for powders. PPE Backup:

e Minimum: N95/FFP2 (Only if handling closed containers).
o Active Handling: Half-face respirator with P100/P3 (HEPA) cartridges.

o Why? Powder particles < 10um can bypass hood sashes during static discharge events.

C. Ocular & Body Protection[1][2][3][4]

o Eyes: Chemical Splash Goggles (Indirect Vent). Safety glasses allow powder ingress from
the side.

e Body: Disposable Tyvek® lab coat (or equivalent polyethylene-coated fabric). Cotton coats
absorb aromatic amines, turning your clothing into a long-term exposure source.

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1591429?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

f ' id
BENGHE > etychoeie,Az?ilt;SIEy Sltjrilcineg

Operational Protocol: Safe Weighing & Transfer

Scientific Integrity Note: The highest risk moment is the transfer of dry solid from the stock
container to the balance. Static electricity can cause "particle jump.”

Workflow Diagram: The "Zero-Exposure" Loop

The following logic gate ensures no step proceeds without safety verification.

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1591429?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Safety Operating Guide

Check Availability & Pricing

Start: Handling Request

Verify PPE:
Double Nitrile + Tyvek + Goggles

Check Fume Hood Flow
(> 100 fpm)

Neutralize Static:
Use lonizer Gun on Spatula

Weigh Solid into
Tared Vial

Visible Dust?

Decontaminate Balance Area
(10% Bleach or Detergent)

Wipe Vial Exterior
(Wet Kimwipe)

Dispose Kimwipes as
Hazardous Solid Waste

Procedure Complete

Click to download full resolution via product page
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Figure 1: Decision logic for safe weighing and transfer of hazardous solids. Note the critical

loop for decontamination.

Step-by-Step Methodology

o Preparation: Place a disposable absorbent mat (plastic side down) in the fume hood.

 Static Neutralization: Aromatic sulfonamides are often fluffy crystals. Use an antistatic gun or
polonium strip near the balance to prevent powder repulsion.

e Transfer:
o Never weigh directly onto the balance pan.
o Use a pre-weighed scint vial.
o Cap the vial immediately after addition.

o Decontamination: Before removing the vial from the hood, wipe the exterior with a Kimwipe
dampened in ethanol. This removes invisible dust that settled during transfer.

Emergency Response & Disposal

Trustworthiness: A protocol is only as good as its failure plan.

Spill Management (Dry Powder)

e Do NOT sweep. Sweeping aerosolizes carcinogens.

o Cover the spill with wet paper towels (ethanol or water) to dampen the powder.
e Scoop the wet slurry into a hazardous waste jar.

e Wash the surface 3x with detergent and water.

Waste Disposal[4][5][6][7]

o Classification: Hazardous Organic Waste (Toxic).
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e Segregation: Do not mix with oxidizers (e.g., Nitric acid) as sulfonamides can react
vigorously.

e Labeling: Must explicitly state "Contains Cresidine Sulfonamide - Potential Carcinogen."
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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